Cas no 2229566-95-2 (3-(2-bromo-6-chlorophenoxy)pyrrolidine)

• Product Name: 3-(2-bromo-6-chlorophenoxy)pyrrolidine
• CAS No: 2229566-95-2
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 6221254
• PubChem ID: 165690499
• Update Time: 2025-10-30

3-(2-bromo-6-chlorophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-chlorophenoxy)pyrrolidine
• EN300-1924625
• 2229566-95-2

• Inchi： 1S/C10H11BrClNO/c11-8-2-1-3-9(12)10(8)14-7-4-5-13-6-7/h1-3,7,13H,4-6H2
• InChI Key： FARYMMRALKHFNF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1OC1CNCC1)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-bromo-6-chlorophenoxy)pyrrolidine

3-(2-Bromo-6-Chlorophenoxy)Pyrrolidine: A Comprehensive Overview

3-(2-Bromo-6-Chlorophenoxy)Pyrrolidine, also known by its CAS number CAS No. 2229566-95-2, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a phenoxy group substituted with bromine and chlorine atoms. The presence of these halogens introduces distinct electronic and steric properties, making it a valuable building block in various synthetic pathways.

The synthesis of 3-(2-Bromo-6-Chlorophenoxy)Pyrrolidine typically involves multi-step reactions, often starting from readily available starting materials such as pyrrolidine and substituted phenols. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The phenoxy group, with its electron-withdrawing substituents, can modulate the pharmacokinetic properties of molecules, making it a valuable component in the design of bioactive agents. For instance, studies have shown that derivatives of 3-(2-Bromo-6-Chlorophenoxy)Pyrrolidine exhibit potential anti-inflammatory and analgesic activities, opening new avenues for therapeutic development.

In addition to its role in pharmacology, this compound has found applications in materials science. Its ability to form stable amide bonds makes it a candidate for the synthesis of advanced polymers and coatings with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable materials, addressing the growing demand for sustainable solutions in packaging and biomedical applications.

The structural versatility of 3-(2-Bromo-6-Chlorophenoxy)Pyrrolidine also extends to its use in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been explored extensively, with studies demonstrating improved efficacy and reduced environmental impact compared to traditional compounds. This highlights its potential as a key ingredient in next-generation agricultural chemicals.

From an analytical standpoint, the characterization of CAS No. 2229566-95-2 has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards in both research and industrial settings.

In conclusion, 3-(2-Bromo-6-Chlorophenoxy)Pyrrolidine stands out as a multifaceted compound with applications spanning various scientific domains. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a cornerstone for future innovations in chemistry and related fields.